N-(4-ethoxyphenyl)-3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(benzenesulfonyl)-N-(4-ethoxyphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H17N5O3S2/c1-2-29-15-10-8-14(9-11-15)22-19-18-17(12-13-30-18)26-20(23-19)21(24-25-26)31(27,28)16-6-4-3-5-7-16/h3-13H,2H2,1H3,(H,22,23)
• InChI Key: SHWZRLZPIRZTTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C21H17N5O3S2
• Molecular Weight: 451.5 g/mol

Description

N-(4-ethoxyphenyl)-3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C21H17N5O3S2 and its molecular weight is 451.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Study

The compound N-(4-ethoxyphenyl)-3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is part of a broader class of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, studied for their potential as selective serotonin 5-HT6 receptor antagonists. These compounds were synthesized and evaluated for their 5-HT6 receptor binding affinity and ability to inhibit functional cellular responses to serotonin. Among them, specific derivatives showed significant activity in functional assays and demonstrated high affinity in 5-HT6 receptor radioligand binding assays, indicating their potential for further development as therapeutic agents (Ivachtchenko et al., 2010).

Antimicrobial Activity

Another aspect of scientific research on related compounds involves their antimicrobial properties. Substituted tricyclic compounds similar in structure to this compound have been synthesized and evaluated for their antibacterial and antifungal activities. These studies found that most of the synthesized compounds exhibited significant anti-bacterial and anti-fungal activities, showcasing the potential for these compounds to be developed into new antimicrobial agents (Mittal & Sarode, 2011).

Aurora-A Kinase Inhibitors

Additionally, related compounds have been developed and evaluated as potent Aurora-A kinase inhibitors. This research highlights a facile and efficient synthesis method, leading to compounds with significant cytotoxic activity against colon tumor cell lines, comparable to established chemotherapy drugs like Doxorubicin. This positions them as potential candidates for anti-cancer drug development (Shaaban et al., 2011).